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Compound of Interest

Compound Name: m-PEGA4-t-butyl ester

Cat. No.: B609267

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of methyl-polyethylene glycol-4-tert-butyl ester (m-
PEGA4-t-butyl ester), a heterobifunctional linker commonly utilized in bioconjugation, drug
delivery, and the development of complex therapeutic molecules such as antibody-drug
conjugates (ADCs) and proteolysis-targeting chimeras (PROTACS).

Core Structure and Properties

m-PEG4-t-butyl ester, with the CAS number 883554-11-8, is a chemical compound featuring a
methoxy-terminated tetra-polyethylene glycol (PEG) spacer.[1] This hydrophilic PEG chain
enhances the solubility of the molecule in aqueous media, a critical attribute for biological
applications.[2][3] One terminus of the linker is capped with a stable methyl ether group, while
the other end features a carboxylic acid protected by a tert-butyl ester. This t-butyl ester group
is labile under acidic conditions, allowing for a controlled, stepwise approach in complex
chemical syntheses.[2][3][4]

The structure combines a stable, inert methoxy-PEG chain with a selectively deprotectable
functional group, making it a valuable building block in medicinal chemistry and chemical
biology.

Quantitative Data Summary
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The key physicochemical properties of m-PEGA4-t-butyl ester and related functionalized PEG4

linkers are summarized in the table below for easy comparison.

Molecular

Compound Molecular . .

CAS Number Weight (g/mol  Purity
Name Formula )
m-PEG4-t-butyl

883554-11-8 C14H2806 292.37 >95%
ester
Amino-PEG4-t-

581065-95-4 C15H31NO6 321.41 >98%][3]
butyl ester
Hydroxy-PEG4-t-

518044-32-1 C15H3007 322.39 >95%
butyl ester
Methylamino-
PEG4-t-butyl 1621616-14-5 C16H33NO6 335.4 >98%][2]
ester
NH-bis(PEG4-t-

2055041-41-1 C30H59N0O12 625.8 >96%[5]

butyl ester)

Synthesis of m-PEGA4-t-butyl Ester: A Representative

Protocol

The synthesis of m-PEG4-t-butyl ester typically involves the reaction of a methoxy-PEG4

alcohol with a protected form of a carboxylic acid, followed by esterification. A common strategy

is the Williamson ether synthesis followed by esterification. Below is a representative

experimental protocol for the synthesis of a similar PEG-ester compound, which illustrates the

general principles that can be adapted for m-PEG4-t-butyl ester.

Objective: To synthesize a PEG-t-butyl ester derivative.

Materials:

e m-PEG4-OH (Methoxy-PEG4-alcohol)
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e Sodium hydride (NaH)

« tert-Butyl bromoacetate

e Anhydrous Tetrahydrofuran (THF)

o Ethyl acetate

e Saturated sodium bicarbonate solution

e Brine

e Anhydrous sodium sulfate

« Silica gel for column chromatography

Experimental Protocol:

e Deprotonation: A solution of m-PEG4-OH (1 equivalent) in anhydrous THF is prepared in a
round-bottom flask under an inert atmosphere (e.g., Argon). The solution is cooled to 0 °C in
an ice bath.

o Alkoxide Formation: Sodium hydride (1.2 equivalents) is added portion-wise to the cooled
solution. The reaction mixture is stirred at 0 °C for 30 minutes and then allowed to warm to
room temperature, stirring for an additional 1 hour to ensure complete formation of the
alkoxide.

o Ester Coupling: The reaction mixture is cooled again to 0 °C, and tert-butyl bromoacetate
(1.1 equivalents) is added dropwise. The reaction is allowed to proceed overnight at room
temperature.

o Work-up: The reaction is quenched by the slow addition of water. The solvent is removed
under reduced pressure. The residue is redissolved in ethyl acetate and washed sequentially
with saturated sodium bicarbonate solution and brine.

» Drying and Concentration: The organic layer is dried over anhydrous sodium sulfate, filtered,
and concentrated by rotary evaporation to yield the crude product.
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 Purification: The crude m-PEG4-t-butyl ester is purified by silica gel column
chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes)
to obtain the final product with high purity.

Applications and Workflow in Bioconjugation

The primary utility of m-PEG4-t-butyl ester lies in its role as a heterobifunctional linker. The t-
butyl ester serves as a protecting group for a carboxylic acid. Once deprotected under acidic
conditions, the free carboxylic acid can be activated and coupled to amine residues on
biomolecules, such as proteins or antibodies, to form stable amide bonds.

This workflow is fundamental in the construction of complex bioconjugates. For instance, in the
development of PROTACSs, a PEG linker is often used to connect a ligand that binds to a target
protein with a ligand that recruits an E3 ubiquitin ligase. The length and flexibility of the PEG
chain are critical for optimizing the ternary complex formation.

Below is a diagram illustrating the logical workflow for utilizing a PEG4-t-butyl ester derivative in
a typical bioconjugation scheme.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b609267?utm_src=pdf-body-img
https://www.benchchem.com/product/b609267?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

References

e 1. guidechem.com [guidechem.com]

e 2. Methylamino-PEG4-t-butyl ester, 1621616-14-5 | BroadPharm [broadpharm.com]

e 3. Amino-PEGA4-t-butyl ester, 581065-95-4 | BroadPharm [broadpharm.com]

e 4. Acid-PEG4-t-butyl ester | CAS: 1835759-85-7 | AxisPharm [axispharm.com]

e 5. precisepeg.com [precisepeg.com]
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609267#m-peg4-t-butyl-ester-structure-and-

synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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